Cas no 1538673-56-1 (1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one
• CAS No: 1538673-56-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6388431
• PubChem ID: 66220801
• Update Time: 2025-05-21

1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one
• Ethanone, 1-[4-(2,2-dimethoxyethyl)-1-piperazinyl]-
• AKOS015564304
• 1538673-56-1
• EN300-9318406
• 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethanone

• Inchi： 1S/C10H20N2O3/c1-9(13)12-6-4-11(5-7-12)8-10(14-2)15-3/h10H,4-8H2,1-3H3
• InChI Key： AEHPTTSXQWTOFK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC(OC)OC)CC1)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±42.0 °C(Predicted)
• pka: 6.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one

Recent Advances in the Study of 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one (CAS: 1538673-56-1)

The compound 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one (CAS: 1538673-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and dimethoxyethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one, highlighting its efficient production via a multi-step organic synthesis involving piperazine derivatives and acetal protection strategies. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the research team identified optimal reaction conditions that minimize by-products, thereby improving yield and purity.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that this compound exhibits notable binding affinity for serotonin and dopamine receptors. A recent preprint on bioRxiv reported that 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one acts as a modulator of neurotransmitter systems, suggesting its potential utility in treating neurological disorders such as depression and schizophrenia. The study employed molecular docking simulations and radioligand binding assays to validate these findings, providing a robust foundation for future in vivo experiments.

Another area of interest is the compound's potential role in oncology. A 2024 paper in Cancer Research investigated its effects on cancer cell lines, revealing that it inhibits the proliferation of certain tumor cells by disrupting key signaling pathways. Specifically, the compound was found to interfere with the PI3K/AKT/mTOR axis, a well-known driver of tumor growth. These findings underscore its potential as a chemotherapeutic agent, though further preclinical studies are needed to assess its safety and efficacy.

Despite these promising results, challenges remain. For instance, the pharmacokinetic profile of 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one, including its absorption, distribution, metabolism, and excretion (ADME) properties, has yet to be fully characterized. Researchers are currently optimizing its formulation to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 1-[4-(2,2-dimethoxyethyl)piperazin-1-yl]ethan-1-one represents a versatile molecule with broad therapeutic potential. Its unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical applications. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.